4-tert-butyl-2-methylaniline hydrochloride
Overview
Description
4-tert-butyl-2-methylaniline hydrochloride (4-TBMH) is an organic compound of the aniline family. It is used in various scientific research applications due to its unique properties. 4-TBMH is a white crystalline solid that is relatively soluble in water and has a low melting point. It is used in a variety of research applications, including synthesis, drug development, and analytical methods.
Scientific Research Applications
4-tert-butyl-2-methylaniline hydrochloride has a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals and other organic compounds. It has also been used in analytical methods such as gas chromatography and mass spectrometry. Additionally, 4-tert-butyl-2-methylaniline hydrochloride has been used in drug development studies to study the structure and activity of drugs.
Mechanism of Action
4-tert-butyl-2-methylaniline hydrochloride has been studied for its mechanism of action. It has been found to interact with various enzymes and receptors in the body. It has been found to have a strong affinity for certain receptors and enzymes, which can lead to changes in the body's physiology.
Biochemical and Physiological Effects
4-tert-butyl-2-methylaniline hydrochloride has been studied for its biochemical and physiological effects. It has been found to have an effect on the body's metabolism, as well as its immune system. It has also been found to have an effect on the body's hormones, such as adrenaline and cortisol. Additionally, 4-tert-butyl-2-methylaniline hydrochloride has been found to have an effect on the body's neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
4-tert-butyl-2-methylaniline hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively soluble in water, which makes it easier to use in experiments. Additionally, 4-tert-butyl-2-methylaniline hydrochloride has a low melting point, which makes it easier to handle in laboratory settings. On the other hand, 4-tert-butyl-2-methylaniline hydrochloride is not very stable, which can make it difficult to store for long periods of time. Additionally, it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for 4-tert-butyl-2-methylaniline hydrochloride research. One potential direction is to further study its mechanism of action and biochemical and physiological effects. Additionally, further research could be done to develop new synthesis methods for 4-tert-butyl-2-methylaniline hydrochloride. Additionally, further research could be done to develop new analytical methods for 4-tert-butyl-2-methylaniline hydrochloride. Finally, further research could be done to develop new applications for 4-tert-butyl-2-methylaniline hydrochloride, such as drug development or other organic synthesis.
Synthesis Methods
4-tert-butyl-2-methylaniline hydrochloride is synthesized from 4-tert-butyl-2-methylaniline, which is a derivative of aniline. The synthesis process involves the reaction of 4-tert-butyl-2-methylaniline with hydrochloric acid. The reaction produces 4-tert-butyl-2-methylaniline hydrochloride as a white crystalline solid. The reaction is simple and can be carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-tert-butyl-2-methylaniline hydrochloride can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-tert-butyl-2-nitrotoluene", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Reduction of 4-tert-butyl-2-nitrotoluene with sodium borohydride in methanol to yield 4-tert-butyl-2-methylaniline", "Quenching the reaction mixture with hydrochloric acid to obtain 4-tert-butyl-2-methylaniline hydrochloride" ] } | |
CAS RN |
2763776-68-5 |
Product Name |
4-tert-butyl-2-methylaniline hydrochloride |
Molecular Formula |
C11H18ClN |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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